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Compound of Interest

Compound Name: U0126-EtOH

Cat. No.: B1682050 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: U0126-EtOH is a potent and highly selective, non-competitive inhibitor of Mitogen-

activated protein kinase kinase 1 (MEK1) and MEK2.[1][2] It functions by inhibiting the kinase

activity of MEK1/2, thereby preventing the phosphorylation and activation of its downstream

targets, the Extracellular signal-regulated kinases 1 and 2 (ERK1/2). The MEK/ERK pathway is

a critical signaling cascade involved in the regulation of cell proliferation, differentiation,

survival, and apoptosis. Dysregulation of this pathway is implicated in various diseases,

particularly cancer. Due to its specificity, U0126-EtOH is a valuable tool for studying the

physiological and pathological roles of the MEK/ERK signaling pathway.

This document provides a detailed protocol for the preparation, storage, and handling of

U0126-EtOH stock solutions using Dimethyl sulfoxide (DMSO) as the solvent.

MEK/ERK Signaling Pathway and U0126-EtOH
Inhibition
The diagram below illustrates a simplified representation of the MEK/ERK signaling cascade,

highlighting the inhibitory action of U0126-EtOH on MEK1/2.
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Figure 1: U0126-EtOH inhibits the MEK/ERK signaling pathway.
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Quantitative Data Summary
The physicochemical properties of U0126-EtOH are summarized in the table below. This

information is critical for accurate stock solution preparation and handling.

Property Value Citations

Molecular Formula C₁₈H₁₆N₆S₂·C₂H₆O [3][4][5][6]

Molecular Weight 426.56 g/mol [3][4][5][7]

CAS Number 1173097-76-1 [3][4][6]

Appearance
White to off-white or beige to

light brown powder
[8][9]

Solubility in DMSO

≥21.33 mg/mL; can be up to 85

mg/mL (199.26 mM). Use of

fresh, anhydrous DMSO is

recommended as moisture can

reduce solubility.[3][4][5]

Warming or sonication may be

required.[4][9]

[3][4][5][9]

Storage (Powder)
Store at -20°C for up to 3

years.[3][6][9]
[3][6][9]

Storage (DMSO Stock)

Aliquot to avoid freeze-thaw

cycles. Store at -80°C for up to

1 year or at -20°C for 1-6

months.[3][6][9][10] Some

sources recommend use within

1 month at -20°C.[6][8][10]

[3][6][8][9][10]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps to prepare a 10 mM stock solution of U0126-EtOH in DMSO.

Materials:
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U0126-EtOH powder

Anhydrous or high-purity Dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Precision pipettes and sterile tips

Vortex mixer

Water bath or sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Safety Precautions: U0126-EtOH is intended for research use only. Handle the compound in a

well-ventilated area or a chemical fume hood. Wear appropriate PPE to avoid direct contact

with skin and eyes.

Step-by-Step Procedure:

Calculate Required Mass: To prepare a stock solution of a desired concentration, use the

following formula: Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) ×

Molecular Weight ( g/mol )

Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM × 1 mL × 426.56 g/mol =

4.266 mg

Weighing the Compound:

Before opening, allow the vial of U0126-EtOH powder to equilibrate to room temperature

for at least 15-20 minutes to prevent condensation.

Carefully weigh out the calculated amount (e.g., 4.27 mg) of the powder using an

analytical balance and place it into a sterile amber vial.

Reconstitution:
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Using a precision pipette, add the calculated volume of anhydrous DMSO (e.g., 1 mL for a

10 mM solution) to the vial containing the U0126-EtOH powder.

Use fresh DMSO from a newly opened bottle, as absorbed moisture can significantly

decrease the solubility of the compound.[3][9]

Solubilization:

Cap the vial tightly and vortex thoroughly for 1-2 minutes to dissolve the powder.

Visually inspect the solution to ensure it is clear and free of particulates.

If the compound does not fully dissolve, you can warm the solution in a 37°C water bath

for 10-15 minutes or place it in an ultrasonic bath for a few minutes to aid dissolution.[4]

Storage and Handling:

Once the solution is clear, it is ready for use or storage.

To avoid repeated freeze-thaw cycles which can degrade the inhibitor, it is critical to

aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile amber

tubes.[1]

Store the aliquots at -80°C for long-term stability (up to one year) or at -20°C for shorter-

term storage (1-6 months).[3][6][9]

Workflow for U0126-EtOH Stock Solution
Preparation
The following diagram outlines the key steps in the preparation and storage workflow.
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Figure 2: Step-by-step workflow for preparing U0126-EtOH stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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